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Compound of Interest

Compound Name: RMC-4550

CAS No.: 2172651-73-7

Cat. No.: B610504

Get Quote

RMC-4550 IC50 Determination: Technical
Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers utilizing RMC-4550 in IC50 determination experiments.

Troubleshooting Guide
This guide addresses common issues encountered during IC50 determination with RMC-4550.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Frequently Asked Questions (FAQs)
1. What is the mechanism of action of RMC-4550?

RMC-4550 is a potent and selective allosteric inhibitor of SHP2 (Src homology region 2

domain-containing phosphatase 2).[4] SHP2 is a protein tyrosine phosphatase that plays a

positive regulatory role in the RAS/MAPK signaling pathway.[4] By binding to an allosteric

pocket, RMC-4550 stabilizes SHP2 in an inactive conformation, thereby preventing its signaling

activity and inhibiting downstream pathways like the RAS/MAPK pathway that are critical for

cell proliferation and survival.[4][5]

2. Which signaling pathway does RMC-4550 target?

RMC-4550 targets the SHP2-mediated activation of the RAS/MAPK signaling pathway.[5][6]

This pathway is frequently hyperactivated in various cancers due to mutations in upstream

receptor tyrosine kinases (RTKs), RAS, or other components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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